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Compound of Interest

Compound Name: N-Fmoc-N-benzyl-L-alanine

Cat. No.: B1659695 Get Quote

In-Depth Technical Guide: N-Fmoc-N-benzyl-L-
alanine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the chemical properties of N-Fmoc-N-
benzyl-L-alanine, a derivative of the amino acid alanine. The data presented is essential for

researchers in peptide synthesis and drug development.

Chemical Identity and Properties
N-Fmoc-N-benzyl-L-alanine is a protected amino acid commonly used in solid-phase peptide

synthesis. The fluorenylmethyloxycarbonyl (Fmoc) group serves as a base-labile protecting

group for the amine, while the benzyl group protects the nitrogen of the alanine side chain.

Below is a summary of its key quantitative data.
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Property Value

Molecular Weight 401.45 g/mol [1][2]

Molecular Formula C₂₅H₂₃NO₄[2]

CAS Number 672917-68-9[1][2]

Appearance Solid[1][2]

Note: A molecular weight of 401.46 g/mol is also reported by some suppliers.

Due to the nature of the requested information, which pertains to the fundamental molecular

properties of a chemical compound, detailed experimental protocols for its synthesis or use are

beyond the scope of this specific guide. Similarly, as this document describes a single small

molecule and not a biological process, a signaling pathway diagram is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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